5-(5-p-Tolyl-furan-2-ylmethylene)-pyrimidine-2,4,6-trione

• IUPAC Name: 5-[[5-(4-methylphenyl)furan-2-yl]methylidene]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C16H12N2O4/c1-9-2-4-10(5-3-9)13-7-6-11(22-13)8-12-14(19)17-16(21)18-15(12)20/h2-8H,1H3,(H2,17,18,19,20,21)
• InChI Key: JTKIZRWVKQEKAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC=C(O2)C=C3C(=O)NC(=O)NC3=O
• Molecular Formula: C16H12N2O4
• Molecular Weight: 296.28 g/mol

Description

Synthesis Analysis

The synthesis of similar furan derivatives has been reported in the literature. For instance, a mixture of 2-(5-(furan-2-yl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)-4-methylthiazole-5-carbohydrazide and the appropriate maleic anhydride or phthalic anhydride was heated under reflux in glacial acetic acid for 2 hours. The reaction mixture was then left to cool to room temperature.

Molecular Structure Analysis

The molecular structure of similar compounds has been characterized using various spectroscopic techniques. For example, the InChI code for a related compound, 2-Morpholin-4-yl-5-(5-p-tolyl-furan-2-ylmethylene)-thiazol-4-one, is 1S/C19H18N2O3S/c1-13-2-4-14 (5-3-13)16-7-6-15 (24-16)12-17-18 (22)20-19 (25-17)21-8-10-23-11-9-21/h2-7,12H,8-11H2,1H3/b17-12-.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, the molecular weight of 2-Morpholin-4-yl-5-(5-p-tolyl-furan-2-ylmethylene)-thiazol-4-one is 354.43.

Scientific Research Applications

Antimicrobial Activity

The compound has been utilized in the synthesis of heterocyclic compounds that exhibit promising antimicrobial activity. .

Antifungal Applications

Similar to its antimicrobial properties, this compound serves as a precursor in the creation of molecules with antifungal properties. .

Biological Activity Profiling

The core structure of 5-(5-p-Tolyl-furan-2-ylmethylene)-pyrimidine-2,4,6-trione is a valuable scaffold in medicinal chemistry. .

Material Science Research

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Chemical Synthesis

This compound is a versatile intermediate in chemical synthesis. .

Pharmacophore Development

The compound’s structure is conducive to the development of pharmacophores, which are parts of a molecular structure that is responsible for a particular biological interaction. .

Mechanism of Action

Target of Action

Similar compounds have been known to target various proteins and enzymes, affecting their function and leading to a range of biological effects .

Mode of Action

This could involve binding to the target, inhibiting its activity, or altering its structure .

Biochemical Pathways

Based on the known effects of similar compounds, it can be inferred that the compound may influence a variety of biochemical pathways, leading to downstream effects on cellular processes .

Result of Action

Based on the known effects of similar compounds, it can be inferred that the compound may have a range of effects at the molecular and cellular level .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound . These factors could include the pH of the environment, the presence of other molecules or compounds, and physical conditions such as temperature and pressure .